Cas no 111011-80-4 (1-(5,5-DiMethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one)

• Product Name: 1-(5,5-DiMethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one
• CAS No: 111011-80-4
• MF: C₈H₁₅O₄P
• MW: 206.18
• CID: 1200597
• PubChem ID: 13902891
• Update Time: 2025-10-20

1-(5,5-DiMethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(5,5-dimethyl-1,3,2-dioxaphosphorinan-2-yl)-, P-oxide
• 2-acetonyl-5,5-dimethyl-2-oxo-1,3,2-dioxaphosphorinane
• 2,2-Dimethylpropylene acetonylphosphonate
• 1-(5,5-DiMethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)propan-2-one
• SCHEMBL9471522
• 5,5-dimethyl-2-(2-oxopropyl)-1,3,2??-dioxaphosphinan-2-one
• 111011-80-4
• 1-(5,5-dimethyl-2-oxo-1,3,2lambda5-dioxaphosphinan-2-yl)propan-2-one
• F86519
• UKUZWKGFVBSNHO-UHFFFAOYSA-N

• Inchi： 1S/C8H15O4P/c1-7(9)4-13(10)11-5-8(2,3)6-12-13/h4-6H2,1-3H3
• InChI Key： UKUZWKGFVBSNHO-UHFFFAOYSA-N
• SMILES： C(P1(=O)OCC(C)(C)CO1)C(=O)C

Computed Properties

• Exact Mass: 206.07079595g/mol
• Monoisotopic Mass: 206.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 91-92 ºC (ethyl ether )
• Solubility: Soluble (190 g/l) (25 º C),